Cas no 892874-76-9 (8-METHYL-QUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER)

8-Methyl-quinoline-2,3-dicarboxylic acid diethyl ester is a quinoline-based dicarboxylate ester with applications in organic synthesis and pharmaceutical research. Its structure features a methyl-substituted quinoline core with two ethyl ester groups at the 2- and 3-positions, enhancing solubility and reactivity for further derivatization. This compound is particularly useful as an intermediate in the synthesis of heterocyclic compounds, ligands, and biologically active molecules. The diethyl ester groups improve stability and handling compared to free acids, while the quinoline scaffold offers versatility in coordination chemistry and medicinal chemistry applications. It is typically employed in controlled reactions requiring selective functionalization of the quinoline ring system.

8-METHYL-QUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER structure

892874-76-9 structure

Product Name:8-METHYL-QUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER

CAS No:892874-76-9

MF:C₁₆H₁₇NO₄

MW:287.310484647751

CID:891678

PubChem ID:17039623

Update Time:2025-06-07

8-METHYL-QUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER Chemical and Physical Properties

Names and Identifiers

- 8-METHYL-QUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER
- diethyl 8-methylquinoline-2,3-dicarboxylate
- Diethyl 8-methyl-2,3-quinolinedicarboxylate
- QU131
- FT-0743913
- AB45145
- MFCD08437584
- DTXSID80588896
- 892874-76-9
- DB-078378
- Inchi： 1S/C16H17NO4/c1-4-20-15(18)12-9-11-8-6-7-10(3)13(11)17-14(12)16(19)21-5-2/h6-9H,4-5H2,1-3H3
- InChI Key： LXAYTSGRZUPJDF-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C(=O)OCC)N=C2C(C)=CC=CC2=C1)=O

Computed Properties

Exact Mass: 287.11600
Monoisotopic Mass: 287.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 65.5Å²

Experimental Properties

Density: 1.187
Boiling Point: 387.4°C at 760 mmHg
Flash Point: 188.1°C
Refractive Index: 1.574
PSA: 65.49000
LogP: 2.89660

8-METHYL-QUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-291751-500 mg	8-Methyl-quinoline-2,3-dicarboxylic acid diethyl ester,	892874-76-9		500MG	￥1,279.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-291751A-1 g	8-Methyl-quinoline-2,3-dicarboxylic acid diethyl ester,	892874-76-9		1g	￥2,181.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-291751-500mg	8-Methyl-quinoline-2,3-dicarboxylic acid diethyl ester,	892874-76-9		500mg	￥1279.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-291751A-1g	8-Methyl-quinoline-2,3-dicarboxylic acid diethyl ester,	892874-76-9		1g	￥2181.00	2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1944454-500mg	Diethyl 8-methylquinoline-2,3-dicarboxylate	892874-76-9	97%	500mg	￥1782.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1944454-1g	Diethyl 8-methylquinoline-2,3-dicarboxylate	892874-76-9	97%	1g	￥3287.00	2024-04-26